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Cat. No.: B031417 Get Quote

Isopropylcyclobutane: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth analysis of the physical and chemical properties of

isopropylcyclobutane (CAS No. 872-56-0).[1][2][3][4][5][6][7] Isopropylcyclobutane, a

saturated aliphatic cycloalkane, is a molecule of interest in various chemical research domains.

This document consolidates key data on its molecular structure, physical characteristics, and

spectral information. Detailed experimental methodologies for the determination of these

properties are also presented, alongside graphical representations of relevant workflows to

facilitate a deeper understanding and replication of scientific findings.

Molecular and Chemical Identity
Isopropylcyclobutane is a cycloalkane with the chemical formula C7H14.[1][2][4][5][6][7][8][9]

Its structure consists of a cyclobutane ring substituted with an isopropyl group.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value Source

IUPAC Name propan-2-ylcyclobutane PubChem[1]

CAS Number 872-56-0 ChemIDplus; EPA DSSTox[1]

Molecular Formula C7H14 PubChem[1]

Molecular Weight 98.19 g/mol PubChem[1]

Canonical SMILES CC(C)C1CCC1 PubChem[1]

InChI
InChI=1S/C7H14/c1-6(2)7-4-3-

5-7/h6-7H,3-5H2,1-2H3
PubChem[1]

InChIKey
RFHQRRJFJJCQDJ-

UHFFFAOYSA-N
PubChem[1]

Physical Properties
The physical state of isopropylcyclobutane at standard temperature and pressure is a liquid.

[1] A summary of its key physical properties is provided in the table below.

Table 2: Physical Properties of Isopropylcyclobutane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylcyclobutane
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions Source

Boiling Point 90.5-91.5 °C ChemicalBook[3]

365.7 K

Kazanskii,

Lukina, et al.,

1955[2]

365.85 K
Derfer, Greenlee,

et al., 1949[2]

Melting Point -106 °C Stenutz[8]

166.72 K
Derfer, Greenlee,

et al., 1949[2]

166.8 K
Anonymous,

1946[2]

Density 0.746 g/mL Stenutz[8]

0.7464 g/cm³ 14.5 °C ChemicalBook[3]

Refractive Index 1.408 nD Stenutz[8]

Molar Volume 131.5 mL/mol Stenutz[8]

Molecular

Refractive Power
32.45 mL/mol Stenutz[8]

Ionization Energy 9.28 ± 0.05 eV
Holmes and

Lossing, 1991[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and identification of

isopropylcyclobutane.

Mass Spectrometry
Mass spectrometry data for isopropylcyclobutane is available through the NIST Mass

Spectrometry Data Center.[1][4][5] The fragmentation pattern observed under electron
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ionization provides a unique fingerprint for the molecule.

Infrared (IR) Spectroscopy
Vapor phase IR spectral data for isopropylcyclobutane is available and can be accessed

through the NIST/EPA Gas-Phase Infrared Database.[1][4][10] The spectrum exhibits

characteristic C-H stretching and bending vibrations for the cyclobutyl and isopropyl groups.

Experimental Protocols
Detailed experimental methodologies are essential for the accurate determination of physical

and chemical properties.

Synthesis of Isopropylcyclobutane
A general method for the synthesis of monoalkylcyclobutanes involves the reduction of

neopentyl-type tribromides. This procedure was reported by Derfer, Greenlee, and Boord in

1949.[2]

Experimental Workflow: Synthesis of Monoalkylcyclobutanes

Reactants
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Caption: Workflow for the synthesis of isopropylcyclobutane.

Protocol:
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Reaction Setup: The neopentyl-type tribromide is dissolved in a suitable solvent in a reaction

vessel under an inert atmosphere.

Reduction: A reducing agent is added to the solution. The reaction mixture is stirred at a

specific temperature for a designated period to facilitate the cyclization and reduction.

Work-up: The reaction is quenched, followed by extraction with an organic solvent. The

organic layer is then washed and dried.

Purification: The crude product is purified by distillation to yield pure isopropylcyclobutane.

Determination of Boiling Point
The boiling point of isopropylcyclobutane can be determined by distillation.

Experimental Workflow: Boiling Point Determination by Distillation
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Caption: Workflow for boiling point determination.

Protocol:

Apparatus: A standard distillation apparatus is assembled.

Procedure: Isopropylcyclobutane is placed in the distillation flask. The liquid is heated, and

the temperature at which the vapor and liquid phases are in equilibrium (i.e., the temperature

at which the liquid steadily boils and condenses) is recorded as the boiling point.

Measurement of Refractive Index
The refractive index is a fundamental physical property that can be measured using a

refractometer.[11]

Logical Relationship: Refractive Index Measurement

Light Source Prism Sample (Isopropylcyclobutane) Detector/Eyepiece Refracted Light Refractive Index (nD) Measures Angle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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